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Chemical and Physical Properties of Dilauryl
Maleate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dilauryl maleate

CAS No.: 2915-52-8

Cat. No.: S1917072

The table below summarizes the key data available from the search results.

Property Value Source | Notes
CAS Registry Number 2915-52-8 [1]112] [3]
Molecular Formula C28H5204 [1]1[2] [3]
Molecular Weight 452.71 g-mol—* [1] [3] [4]
Density 0.921 g/cm3 [1] [5] [4]
Boiling Point 521.8 °C at 760 mmHg [1] [5] [4]
Flash Point 245.2 °C [1] [5] [4]
Melting Point Not specified in results -

Vapor Pressure 5.52E-11 mmHg at 25°C [5] [6]
Refractive Index 1.463 [5] [6]
Safety Statements S26, S36/37/39 [1]1[2] [4]
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Property Value Source | Notes

Risk Statements R36/37/38 [2] [4] [6]

Research Context and Potential Applications

While the search results lack detailed experimental methods for Dilauryl maleate itself, they indicate its

relevance in specific research areas, which can guide your further investigation:

e Use as a Monomer: Dilauryl maleate is categorized as a monomer, suggesting its primary use is in
polymer synthesis [2] [3] [6].

e Application in Material Science: One referenced study involves using maleic anhydride-based
esters in the creation of porous polymer oil sorbents [6].

¢ Relevance in Transdermal Drug Delivery: Academic research cited in the search results has
explored a series of dicarboxylic acid esters, including monododecyl maleate, as transdermal
permeation enhancers. The study found that the geometric isomerism (cis vs. trans) of the molecule
can influence its enhancing potency [6].

Experimental Workflow for Synthesis and Analysis

Based on the general context from the search results, the following diagram outlines a typical workflow for
synthesizing and characterizing an ester like dilauryl maleate. The specific catalysts, reaction conditions,

and analysis methods would need to be determined from dedicated synthetic literature.
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A generalized workflow for the synthesis and analysis of a chemical compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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